Cas no 2215841-46-4 (3-Pyridinesulfonyl chloride, 6-(difluoromethoxy)-)

6-(Difluoromethoxy)-3-pyridinesulfonyl chloride is a versatile intermediate in organic synthesis, particularly valuable for introducing sulfonyl chloride functionality into pyridine derivatives. The difluoromethoxy group at the 6-position enhances the compound's electron-withdrawing properties, making it useful in the preparation of pharmaceuticals, agrochemicals, and specialty materials. This reagent is highly reactive in nucleophilic substitution reactions, enabling efficient sulfonamide formation with amines or other nucleophiles. Its stability under controlled conditions ensures reliable handling in synthetic workflows. The presence of the difluoromethoxy moiety also contributes to improved metabolic stability and lipophilicity in derived compounds, making it a preferred choice for medicinal chemistry applications.

3-Pyridinesulfonyl chloride, 6-(difluoromethoxy)- structure

2215841-46-4 structure

Product Name:3-Pyridinesulfonyl chloride, 6-(difluoromethoxy)-

CAS No:2215841-46-4

MF:C₆H₄ClF₂NO₃S

MW:243.615666389465

CID:5813001

PubChem ID:134374893

Update Time:2025-07-02

3-Pyridinesulfonyl chloride, 6-(difluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinesulfonyl chloride, 6-(difluoromethoxy)-
- 6-(difluoromethoxy)pyridine-3-sulfonyl chloride
- 2215841-46-4
- 6-(Difluoromethoxy)pyridine-3-sulfonylchloride
- SCHEMBL20003539
- EN300-37272901
- DLGUPFGTAFLARU-UHFFFAOYSA-N
- Inchi： 1S/C6H4ClF2NO3S/c7-14(11,12)4-1-2-5(10-3-4)13-6(8)9/h1-3,6H
- InChI Key： DLGUPFGTAFLARU-UHFFFAOYSA-N
- SMILES： C1=NC(OC(F)F)=CC=C1S(Cl)(=O)=O

Computed Properties

Exact Mass: 242.9568482g/mol
Monoisotopic Mass: 242.9568482g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 64.6Å²

Experimental Properties

Density: 1.575±0.06 g/cm3(Predicted)
Boiling Point: 314.2±37.0 °C(Predicted)
pka: -5.72±0.30(Predicted)

3-Pyridinesulfonyl chloride, 6-(difluoromethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37272901-0.05g	6-(difluoromethoxy)pyridine-3-sulfonyl chloride	2215841-46-4	95.0%	0.05g	$707.0	2025-03-18
Enamine	EN300-37272901-0.1g	6-(difluoromethoxy)pyridine-3-sulfonyl chloride	2215841-46-4	95.0%	0.1g	$741.0	2025-03-18
Enamine	EN300-37272901-0.25g	6-(difluoromethoxy)pyridine-3-sulfonyl chloride	2215841-46-4	95.0%	0.25g	$774.0	2025-03-18
Enamine	EN300-37272901-0.5g	6-(difluoromethoxy)pyridine-3-sulfonyl chloride	2215841-46-4	95.0%	0.5g	$809.0	2025-03-18
Enamine	EN300-37272901-1.0g	6-(difluoromethoxy)pyridine-3-sulfonyl chloride	2215841-46-4	95.0%	1.0g	$842.0	2025-03-18
Enamine	EN300-37272901-2.5g	6-(difluoromethoxy)pyridine-3-sulfonyl chloride	2215841-46-4	95.0%	2.5g	$1650.0	2025-03-18
Enamine	EN300-37272901-5.0g	6-(difluoromethoxy)pyridine-3-sulfonyl chloride	2215841-46-4	95.0%	5.0g	$2443.0	2025-03-18
Enamine	EN300-37272901-10.0g	6-(difluoromethoxy)pyridine-3-sulfonyl chloride	2215841-46-4	95.0%	10.0g	$3622.0	2025-03-18